Cas no 840488-85-9 (6-Chloro-N-(2-cyclopropylethyl)-pyridazine-3-carboxamide)

• Product Name: 6-Chloro-N-(2-cyclopropylethyl)-pyridazine-3-carboxamide
• CAS No: 840488-85-9
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• MDL: MFCD21255380
• CID: 1076930
• PubChem ID: 65561565
• Update Time: 2025-04-20

6-Chloro-N-(2-cyclopropylethyl)-pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(2-cyclopropylethyl)-pyridazine-3-carboxamide
• 6-CHLORO-N-(2-CYCLOPROPYLETHYL)PYRIDAZINE-3-CARBOXAMIDE
• SCHEMBL937257
• DH-0024
• 6-CHLOROPYRIDAZINE-3-CARBOXYLIC Acid (2-CYCLOPROPYLETHYL)AMIDE
• DTXSID70734901
• 6-CHLOROPYRIDAZINE-3-CARBOXYLIC ACID (2-CYCLOPROPYL-ETHYL)AMIDE
• AKOS014899767
• 840488-85-9
• 6-chloropyridazine-3-carboxylic acid (2-cyclopropylethyl)-amide
• ZNOCYNRWXAYNOU-UHFFFAOYSA-N
• FT-0734852
• CS-0330951
• N-(2-Cyclopropylethyl)-6-chloropyridazine-3-carboxamide
• MFCD21255380
• DA-02491

• MDL： MFCD21255380
• Inchi： 1S/C10H12ClN3O/c11-9-4-3-8(13-14-9)10(15)12-6-5-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,12,15)
• InChI Key： ZNOCYNRWXAYNOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCCC2CC2)=O)N=N1

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.9Ų